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Compound of Interest

Compound Name: Ametryn-13C,d3

Cat. No.: B12418654 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's safety profile is paramount. This technical guide provides an in-

depth summary of the safety data for Ametryn-13C,d3, an isotopically labeled form of the

herbicide Ametryn. It is important to note that a Safety Data Sheet (SDS), the primary source

for this information, details potential hazards and safe handling procedures, rather than the

experimental protocols or biological pathways typically found in a research whitepaper.

Ametryn-13C,d3 is a stable isotope-labeled version of Ametryn, a triazine herbicide that

functions by inhibiting photosynthesis and other enzymatic processes.[1][2][3] While the

isotopic labeling makes it useful as an internal standard or tracer in research, its toxicological

properties are considered to be the same as the parent compound, Ametryn.[1][4] The following

sections summarize the critical safety information sourced from various safety data sheets and

toxicological reports for Ametryn.

Hazard Identification and Classification
Ametryn is classified as a hazardous substance. It is considered harmful if swallowed and is

very toxic to aquatic life, with long-lasting effects in the aquatic environment. The U.S.

Environmental Protection Agency (EPA) classifies it as a Toxicity Class III substance, indicating

it is slightly toxic.

Key Hazard Statements:

Harmful if swallowed.
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Causes eye irritation.

Very toxic to aquatic life.

May cause long-lasting harmful effects to aquatic life.

Toxicological Data
Acute toxicity data for Ametryn has been established through studies on various animal

models. These values are crucial for assessing the immediate risks associated with exposure.

Toxicity Data for Ametryn

Acute Oral LD50 (Rat) 508 mg/kg

Acute Oral LD50 (Mouse) 945 mg/kg

Acute Dermal LD50 (Rat) >3000 mg/kg

Acute Dermal LD50 (Rabbit) 8160 mg/kg

Acute Inhalation LC50 (Rat) >2200 mg/m³ for 4 hours

Symptoms of acute exposure to high doses can include nausea, vomiting, diarrhea, muscle

weakness, and salivation. Animal studies have indicated that long-term consumption of large

amounts of Ametryn may lead to liver damage.

Physical and Chemical Properties
Understanding the physical and chemical properties of Ametryn-13C,d3 is essential for safe

handling and storage.
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Property Value

Appearance White crystalline solid

Melting Point 88-89 °C (190-192 °F)

Water Solubility 185 mg/L at 20°C

Solubility in Organic Solvents
Readily dissolves in acetone, methanol, toluene,

and n-octanol.

Stability

Stable in neutral, weakly acidic, and weakly

alkaline media. It is hydrolyzed by strong acids

and alkalis.

Safe Handling and Emergency Protocols
Due to its hazardous nature, specific precautions must be taken when handling Ametryn-
13C,d3.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Wear chemical-impermeable gloves.

Body Protection: Wear protective clothing. Overalls, safety shoes are recommended.

Respiratory Protection: In case of insufficient ventilation or aerosol formation, use a suitable

respirator.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

After Skin Contact: Immediately remove contaminated clothing and wash the skin thoroughly

with soap and water.

After Eye Contact: Rinse the eyes continuously with running water for at least 15 minutes.
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After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Storage and Disposal:

Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible

materials such as strong acids, strong bases, and oxidizing agents.

Keep containers tightly closed when not in use.

Disposal must be in accordance with local, state, and federal regulations for hazardous

waste.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a logical workflow for the safe handling of a chemical

substance like Ametryn-13C,d3, from reception to disposal.
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A logical workflow for the safe handling of chemical substances.
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This guide provides a foundational understanding of the safety considerations for Ametryn-
13C,d3. For any laboratory work, it is imperative to consult the specific Safety Data Sheet

provided by the supplier and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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